Cas no 99113-87-8 (4-(2,5-difluorophenyl)furan-2-carbaldehyde)

• Product Name: 4-(2,5-difluorophenyl)furan-2-carbaldehyde
• CAS No: 99113-87-8
• MF: C₁₁H₆F₂O₂
• MW: 208.160950183868
• CID: 4379759
• Update Time: 2025-05-25

4-(2,5-difluorophenyl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde, 4-(2,5-difluorophenyl)-
• 4-(2,5-difluorophenyl)furan-2-carbaldehyde
• 4-(2,5-Difluorophenyl)-2-furancarboxaldehyde

• Inchi： 1S/C11H6F2O2/c12-8-1-2-11(13)10(4-8)7-3-9(5-14)15-6-7/h1-6H
• InChI Key： WBZXEMLCNPOKIZ-UHFFFAOYSA-N
• SMILES： O1C=C(C2=CC(F)=CC=C2F)C=C1C=O

Experimental Properties

• Density: 1.320±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 87-88 °C
• Boiling Point: 323.3±42.0 °C(Predicted)

Additional information on 4-(2,5-difluorophenyl)furan-2-carbaldehyde

4-(2,5-Difluorophenyl)furan-2-carbaldehyde: A Comprehensive Overview

4-(2,5-Difluorophenyl)furan-2-carbaldehyde (CAS No. 99113-87-8) is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry and pharmacology. This compound, characterized by its furan ring and aldehyde group, exhibits a wide range of applications due to its ability to participate in diverse chemical reactions. Recent advancements in synthetic methodologies have further enhanced its utility, making it a valuable component in modern chemical synthesis and drug discovery.

The molecular structure of 4-(2,5-difluorophenyl)furan-2-carbaldehyde is notable for its electron-deficient aromatic ring, which plays a crucial role in its reactivity. The presence of two fluorine atoms at the 2 and 5 positions of the phenyl ring introduces steric and electronic effects that influence the compound's chemical behavior. This makes it an ideal candidate for exploring aromatic substitution reactions, conjugate additions, and other transformations that rely on electron-deficient systems.

Recent studies have highlighted the potential of 4-(2,5-difluorophenyl)furan-2-carbaldehyde in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as a precursor for constructing heterocyclic frameworks, which are essential components of many pharmaceutical agents. Its ability to undergo C-H activation and cross-coupling reactions has opened new avenues for the development of complex molecular architectures with tailored biological activities.

In the realm of materials science, 4-(2,5-difluorophenyl)furan-2-carbaldehyde has been explored for its role in generating functional materials. The compound's reactivity allows for the formation of polymers and oligomers with unique electronic properties, which are promising for applications in optoelectronics and sensors. Recent breakthroughs in polymer chemistry have demonstrated how this compound can be integrated into advanced materials with enhanced performance characteristics.

The synthesis of 4-(2,5-difluorophenyl)furan-2-carbaldehyde typically involves multi-step processes that require precise control over reaction conditions. Traditional methods often employ Friedel-Crafts alkylation or acylation strategies, while modern approaches leverage catalytic systems to achieve higher yields and selectivity. The integration of green chemistry principles has further improved the sustainability of these synthetic routes, aligning with contemporary environmental concerns.

From a pharmacological perspective, 4-(2,5-difluorophenyl)furan-2-carbaldehyde has shown promise as an intermediate in drug design. Its ability to modulate biological pathways through receptor interactions makes it a valuable tool in the development of novel therapeutic agents. Recent research has focused on its potential as an anti-inflammatory and anticancer agent, with studies demonstrating its ability to inhibit key enzymes and pathways involved in disease progression.

In conclusion, 4-(2,5-difluorophenyl)furan-2-carbaldehyde (CAS No. 99113-87-8) stands out as a multifaceted compound with significant implications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic and applied chemistry, positions it as a key player in the development of innovative materials and pharmaceuticals. As research continues to uncover new applications for this compound, its role in shaping future scientific endeavors is likely to grow even further.